Cytallene Cytallene
Brand Name: Vulcanchem
CAS No.: 114987-19-8
VCID: VC20803075
InChI: InChI=1S/C8H9N3O2/c9-7-3-5-11(8(13)10-7)4-1-2-6-12/h1-5,12H,6H2,(H-,9,10,13)/b2-1?,11-4+
SMILES: C1=C[N+](=CC=CCO)C(=NC1=N)[O-]
Molecular Formula: C8H9N3O2
Molecular Weight: 179.18 g/mol

Cytallene

CAS No.: 114987-19-8

Cat. No.: VC20803075

Molecular Formula: C8H9N3O2

Molecular Weight: 179.18 g/mol

* For research use only. Not for human or veterinary use.

Cytallene - 114987-19-8

Specification

CAS No. 114987-19-8
Molecular Formula C8H9N3O2
Molecular Weight 179.18 g/mol
IUPAC Name (1E)-1-(4-hydroxybut-2-enylidene)-4-iminopyrimidin-1-ium-2-olate
Standard InChI InChI=1S/C8H9N3O2/c9-7-3-5-11(8(13)10-7)4-1-2-6-12/h1-5,12H,6H2,(H-,9,10,13)/b2-1?,11-4+
Standard InChI Key WBOPPXMLTYJKEO-UHFFFAOYSA-N
Isomeric SMILES C1=CN(C(=O)N=C1N)C=C=CCO
SMILES C1=C[N+](=CC=CCO)C(=NC1=N)[O-]
Canonical SMILES C1=CN(C(=O)N=C1N)C=C=CCO

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